Cas no 25688-67-9 (1-Methyl-1H-1,2,4-triazole-3,5-diamine)

• Product Name: 1-Methyl-1H-1,2,4-triazole-3,5-diamine
• CAS No: 25688-67-9
• MF: C₃H₇N₅
• MW: 113.121178865433
• MDL: MFCD14702893
• CID: 1029525
• PubChem ID: 421615
• Update Time: 2025-04-20

1-Methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,4-triazole-3,5-diamine
• 1-methyl-1,2,4-triazole-3,5-diamine
• 1-methyl-1H-[1,2,4]triazole-3,5-diamine
• 1-methyl-1H-1,2,4-triazole-3,5-diamine(SALTDATA: HCl 0.5H2O)
• AC1L9LA3
• AK125638
• Ambcb4040004
• SureCN5070347
• A849249
• SCHEMBL5070347
• 3,5-diamino-1-methyl-1,2,4-triazole
• DB-024534
• SCHEMBL16907842
• DS-4879
• AM807026
• EN300-81539
• DTXSID10329592
• SCHEMBL22352811
• AKOS006230564
• 25688-67-9
• SCHEMBL16014586
• MFCD14702893

• MDL： MFCD14702893
• Inchi： 1S/C3H7N5/c1-8-3(5)6-2(4)7-8/h1H3,(H4,4,5,6,7)
• InChI Key： REFNCKLJAUXDRN-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC(N)=N1

Computed Properties

• Exact Mass: 113.07031
• Monoisotopic Mass: 113.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.74
• Melting Point: 145 ºC
• PSA: 82.75